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Compound of Interest

Compound Name: Dicyclohexyl ketone

Cat. No.: B1670488

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of
dicyclohexyl ketone, a compound of interest in various chemical and pharmaceutical
applications. This document outlines its boiling point and density, supported by detailed
experimental protocols for their determination. A visual representation of a common synthesis
workflow for dicyclohexyl ketone is also provided to offer a comprehensive understanding of
the compound.

Core Physical Properties

Dicyclohexyl ketone [(CsH11)2CO, CAS No. 119-60-8] is a symmetrical ketone characterized
by two cyclohexyl rings attached to a carbonyl group. Its physical state at room temperature is
typically a liquid, and it possesses a distinct odor. A summary of its key physical properties is
presented below.

Data Summary

The boiling point and density of dicyclohexyl ketone are crucial parameters for its handling,
purification, and application in synthesis and formulation. The following table summarizes these
guantitative data from various sources.
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Physical Property Value Conditions
Boiling Point 266.4 °C at 760 mmHg[1][2]
138 °C at 13 mmHg|[3][4]

Density 0.97 g/cm?3 Not Specified
0.986 g/mL at 25 °C

Experimental Protocols

Accurate determination of physical properties is fundamental in chemical research. The

following sections detail the methodologies for measuring the boiling point and density of

dicyclohexyl ketone.

Boiling Point Determination (Capillary Method)

The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. For precise measurement, especially with small sample volumes, the capillary

method is widely employed.

Apparatus:

e Thiele tube or similar oil bath apparatus

o Thermometer (calibrated)

e Small test tube

o Capillary tube (sealed at one end)

e Heating source (e.g., Bunsen burner or hot plate)

o Sample of dicyclohexyl ketone

Procedure:

o Asmall amount (a few milliliters) of dicyclohexyl ketone is placed into the small test tube.
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o Acapillary tube, sealed at one end, is inverted and placed into the dicyclohexyl ketone in
the test tube.

e The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

e The entire assembly is immersed in an oil bath within a Thiele tube.

e The oil bath is heated gently. As the temperature rises, air trapped in the capillary tube will
slowly escape.

e Upon reaching the boiling point of dicyclohexyl ketone, a continuous and rapid stream of
bubbles will emerge from the open end of the capillary tube.

e The heat source is then removed, and the apparatus is allowed to cool slowly.

e The boiling point is recorded as the temperature at which the liquid just begins to enter the
capillary tube. This occurs when the vapor pressure inside the capillary equals the
atmospheric pressure.

Density Determination (Pycnometer Method)

The density of a liquid is its mass per unit volume. A pycnometer, a flask with a precise volume,
is commonly used for accurate density measurements.

Apparatus:

Pycnometer (specific gravity bottle)

Analytical balance (accurate to £0.0001 g)

Thermometer

Water bath

Sample of dicyclohexyl ketone

Procedure:
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e The empty pycnometer is thoroughly cleaned, dried, and its mass is accurately weighed on
an analytical balance (ma).

e The pycnometer is then filled with distilled water of a known temperature and weighed again
(m2). The temperature of the water is recorded.

e The mass of the water is calculated (mz - m1). Using the known density of water at that
temperature, the exact volume of the pycnometer (V) is determined.

e The pycnometer is emptied, thoroughly dried, and then filled with dicyclohexyl ketone.

e The pycnometer filled with dicyclohexyl ketone is brought to the same temperature as the
water measurement using a water bath.

e The mass of the pycnometer filled with dicyclohexyl ketone is then measured (ms).
e The mass of the dicyclohexyl ketone is calculated (ms - ma1).

o The density of the dicyclohexyl ketone is calculated by dividing its mass by the volume of
the pycnometer.

Synthesis Workflow

Dicyclohexyl ketone can be synthesized through various methods. One common approach
involves the ketonization of hexahydrobenzoic acid. The following diagram illustrates the key
steps in this synthesis process.
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Caption: A generalized workflow for the synthesis of dicyclohexyl ketone from
hexahydrobenzoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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